N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-4-methoxybenzamide

• IUPAC Name: N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-4-methoxybenzamide
• InChI: InChI=1S/C19H18N2O2S/c1-3-13-4-6-14(7-5-13)17-12-24-19(20-17)21-18(22)15-8-10-16(23-2)11-9-15/h4-12H,3H2,1-2H3,(H,20,21,22)
• InChI Key: GANICKTYAUEHMS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol
• CAS No.: 313366-43-7

Description

“N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-4-methoxybenzamide” is a compound that contains a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties.

Molecular Structure Analysis

Thiazoles have a planar structure, and their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The molecular electrostatic potential (MEP) surface of the thiazole ring indicates more negatively charged nitrogen than carbon and sulfur atoms.

Scientific Research Applications

1. Antimicrobial Applications

N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-4-methoxybenzamide and related thiazole derivatives have been studied for their potential in treating microbial diseases. They exhibit antibacterial activity against both Gram-positive and Gram-negative bacteria, and also show inhibitory action against several strains of fungi, suggesting their potential as therapeutic agents for bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).

2. Structural and Molecular Analysis

Research on related compounds such as N-3-hydroxyphenyl-4-methoxybenzamide has been conducted to understand the molecular structure and the influence of intermolecular interactions on molecular geometry. This research is significant for the design of new drugs and understanding the properties of these compounds at a molecular level (Karabulut et al., 2014).

3. Antitumor Activities

Several thiazole derivatives, including those related to this compound, have been synthesized and evaluated for their antitumor activities. These compounds have demonstrated inhibitory effects on the growth of a range of cancer cell lines, indicating their potential as anticancer agents (Bhole & Bhusari, 2011).

4. Anticonvulsant Pharmacology

In the field of neurology, particularly in the study of epilepsy, certain 4-thiazolidinone derivatives have been synthesized and evaluated for their anticonvulsant properties. These studies are critical for the development of new therapeutic options for epilepsy (Faizi et al., 2017).